1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-1-[4-[(3-methylphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H26N2O2/c1-17-5-3-7-19(13-17)15-22-9-11-23(12-10-22)21(24)16-25-20-8-4-6-18(2)14-20/h3-8,13-14H,9-12,15-16H2,1-2H3
• InChI Key: QNEHJLKMAFDESM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C(=O)COC3=CC=CC(=C3)C

Description

1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine, also known as MPMP, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies and has been found to have several advantages and limitations for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine is not fully understood, but it is believed to act as an agonist for the 5-HT1A receptor. This receptor is involved in the regulation of several physiological processes, including mood, anxiety, and pain perception. By binding to this receptor, 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine may modulate these processes and have potential therapeutic effects.
Biochemical and Physiological Effects:
1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine has been found to have several biochemical and physiological effects in various studies. In animal studies, 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine has been found to have anxiolytic and antidepressant effects, suggesting its potential as a treatment for psychiatric disorders. It has also been found to have analgesic effects, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine for use in laboratory experiments is its high affinity for the 5-HT1A receptor. This makes it a promising candidate for further research in the treatment of psychiatric disorders. Additionally, its fluorescent properties make it a useful tool for imaging studies.
However, there are also limitations to the use of 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine in laboratory experiments. One limitation is its potential toxicity, as it has been found to have cytotoxic effects in some studies. Additionally, its high affinity for the 5-HT1A receptor may limit its specificity for this target, as it may also bind to other receptors.

Future Directions

There are several future directions for research on 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine. One area of research is the development of more specific ligands for the 5-HT1A receptor, which may have fewer side effects and greater therapeutic potential. Additionally, further studies are needed to determine the safety and toxicity of 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine, as well as its potential for use in clinical settings. Finally, the use of 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine as a fluorescent probe for imaging studies may have potential applications in the study of disease pathology and drug development.

Synthesis Methods

The synthesis of 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine involves the reaction of 1-(3-methylbenzyl)piperazine with 3-methylphenoxyacetic acid in the presence of a coupling agent. The reaction is carried out in a solvent such as dichloromethane or dimethylformamide, and the product is purified by column chromatography. The yield of the reaction is typically around 60-70%, and the purity of the product can be confirmed by NMR spectroscopy.

Scientific Research Applications

1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine has been studied for its potential applications in several areas of scientific research. One of the main areas of research is its use as a ligand for the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and other physiological processes, and has been a target for drug development in the treatment of psychiatric disorders. 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine has been found to have high affinity for the 5-HT1A receptor, making it a promising candidate for further research in this area.
Another area of research for 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine is its potential as a fluorescent probe for imaging studies. 1-(3-Methylbenzyl)-4-[(3-methylphenoxy)acetyl]piperazine has been found to have fluorescent properties, and can be used to label cells or tissues for imaging studies. This technique has potential applications in the study of cellular processes and disease pathology.